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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395 Get Quote

Essential Safety and Handling Guide for Bis(2-
ethylhexyl) azelate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Bis(2-ethylhexyl) azelate (CAS No. 103-24-2) in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe and compliant use of this substance.

Chemical and Physical Properties
Bis(2-ethylhexyl) azelate is a colorless, odorless liquid.[1][2] It is primarily used as a

plasticizer.[3][4] A summary of its key physical and chemical properties is provided below.
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Property Value

Molecular Formula C25H48O4

Molecular Weight 412.65 g/mol [5]

Appearance Colorless to pale yellow, odorless liquid[1][2][3]

Melting Point -78 °C[1][5]

Boiling Point 237 °C @ 5 mm Hg[1][5]

Density 0.915 - 0.92 g/cm³ @ 25 °C[1][4][5]

Flash Point 184.6 - 195 °C[2][5]

Solubility
Insoluble in water; soluble in ethanol, acetone,

and benzene.[1][6]

Vapor Pressure 5.04 x 10⁻⁶ hPa @ 25 °C[7]

Hazard Identification and Personal Protective Equipment
(PPE)
While Bis(2-ethylhexyl) azelate is not classified as a hazardous substance under GHS

criteria, it is recommended to handle it with care to minimize exposure.[1][8] It may cause mild

skin and eye irritation.[1]

Engineering Controls:

Work in a well-ventilated area. Use a local exhaust ventilation system to prevent the

generation of vapor or mist.[8]

Ensure a safety shower and eye wash station are readily accessible.[8]

Personal Protective Equipment (PPE): The following PPE is recommended for handling Bis(2-
ethylhexyl) azelate:
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PPE Type Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or chemical goggles.[9]

Protects against splashes and

eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact and

potential irritation. Gloves

should be inspected before

use and disposed of properly

after handling.[10]

Skin and Body Protection Lab coat or protective clothing. Minimizes skin exposure.[9]

Respiratory Protection

Generally not required with

adequate ventilation. If mists

are generated or ventilation is

poor, use a NIOSH/MSHA-

approved respirator.[9][10]

Protects against inhalation of

aerosols.

Step-by-Step Handling and Storage Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[10]

Keep the container tightly closed when not in use.[10]

Store away from strong oxidizing agents and sources of ignition.[9]

Handling:

Before handling, ensure all recommended PPE is worn correctly.

Avoid contact with eyes, skin, and clothing.[8]

Avoid inhalation of any vapor or mist.
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Handle in accordance with good industrial hygiene and safety practices.[9]

Wash hands thoroughly after handling the chemical.[8]

Emergency Procedures
Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. If irritation persists,

seek medical attention.[8][10]

Skin Contact

Remove contaminated clothing. Wash the

affected skin area with soap and plenty of water.

If skin irritation occurs, get medical advice.[8]

[10]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention if you feel

unwell.[8][10]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek medical attention.[8]

[9]

Accidental Release/Spill

Ensure adequate ventilation. Wear appropriate

PPE. Absorb the spill with inert material (e.g.,

sand, vermiculite) and collect it in a suitable

container for disposal.[10][11]

Fire

Use dry powder, foam, water spray, or carbon

dioxide (CO2) to extinguish the fire. Wear self-

contained breathing apparatus and full

protective gear.[8][9]

Disposal Plan
Waste Disposal:
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Disposal of Bis(2-ethylhexyl) azelate must be in accordance with all applicable local, state,

and federal regulations.[8]

It is recommended to entrust the disposal to a licensed waste disposal company.[8]

Contaminated Packaging:

Contaminated containers should be treated as hazardous waste.

Dispose of used containers in accordance with local and national regulations after

completely removing the contents.[8][10]

Workflow for Safe Handling of Bis(2-ethylhexyl)
azelate
The following diagram illustrates the logical workflow for the safe handling of Bis(2-ethylhexyl)
azelate, from preparation to disposal.
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Caption: Logical workflow for the safe handling of Bis(2-ethylhexyl) azelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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